Cas no 1133-49-9 (2,3,4-Trimethoxybenzyl Chloride)

2,3,4-Trimethoxybenzyl Chloride is a versatile organic compound commonly used as an intermediate in pharmaceutical and fine chemical synthesis. Its key advantages include a stable trimethoxybenzyl group, which enhances reactivity in nucleophilic substitution reactions, and its utility in constructing complex molecular frameworks. The chloride moiety provides a reactive handle for further functionalization, making it valuable in the preparation of active pharmaceutical ingredients (APIs) and specialty chemicals. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its well-defined structure and consistent purity ensure reliable performance in multi-step synthesis processes.

2,3,4-Trimethoxybenzyl Chloride structure

1133-49-9 structure

Product Name:2,3,4-Trimethoxybenzyl Chloride

CAS No:1133-49-9

MF:C₁₀H₁₃ClO₃

MW:216.661422491074

MDL:MFCD09745133

CID:175412

PubChem ID:97491

Update Time:2025-05-27

2,3,4-Trimethoxybenzyl Chloride Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(chloromethyl)-2,3,4-trimethoxy-
- 1-(chloromethyl)-2,3,4-trimethoxybenzene
- 1-CHLOROMETHYL-2,3,4-TRIMETHOXYBENZENE
- 2,?3,?4-?Trimethoxybenzyl chloride
- 2,3,4-Trimethoxybenzylchlorid
- 2,3,4-Trimethoxy-benzylchlorid
- 2,3,4-trimethoxybenzylchloride
- AC1L3YMF
- AC1Q3U79
- A-chloro-2,3,4-trimethoxytoluene
- AR-1L8533
- CTK4A8269
- NSC127395
- SureCN3891419
- Trimethoxybenzylchloride
- AKOS000262077
- DTXSID40150351
- NSC 127395
- 1133-49-9
- HEAQHTKDZPKODU-UHFFFAOYSA-N
- NSC-127395
- AS-65663
- D96010
- alpha-Chloro-2,3,4-trimethoxytoluene
- BAA13349
- Toluene, alpha-chloro-2,3,4-trimethoxy-
- 2,3,4-trimethoxybenzyl chloride
- EN300-1967235
- SCHEMBL3891419
- 2,3,4-Trimethoxybenzyl Chloride
- MDL： MFCD09745133
- Inchi： 1S/C10H13ClO3/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5H,6H2,1-3H3
- InChI Key： HEAQHTKDZPKODU-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=C(C=1OC)OC)OC

Computed Properties

Exact Mass: 216.05539
Monoisotopic Mass: 216.055322
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 27.7

Experimental Properties

Density: 1.145
Boiling Point: 284.2°Cat760mmHg
Flash Point: 104.6°C
Refractive Index: 1.504
PSA: 27.69
LogP: 2.45120

2,3,4-Trimethoxybenzyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T798060-250mg	2,3,4-Trimethoxybenzyl Chloride	1133-49-9		250mg	$155.00	2023-05-17
TRC	T798060-2.5g	2,3,4-Trimethoxybenzyl Chloride	1133-49-9		2.5g	$ 1200.00	2023-09-05
eNovation Chemicals LLC	D963582-250mg	Benzene,1-(chloromethyl)-2,3,4-trimethoxy-	1133-49-9	96%	250mg	$1235	2024-06-07
eNovation Chemicals LLC	D963582-1g	Benzene,1-(chloromethyl)-2,3,4-trimethoxy-	1133-49-9	96%	1g	$4690	2024-06-07
Enamine	EN300-1967235-0.05g	1-(chloromethyl)-2,3,4-trimethoxybenzene	1133-49-9		0.05g	$348.0	2023-09-16
Enamine	EN300-1967235-0.1g	1-(chloromethyl)-2,3,4-trimethoxybenzene	1133-49-9		0.1g	$364.0	2023-09-16
Enamine	EN300-1967235-0.25g	1-(chloromethyl)-2,3,4-trimethoxybenzene	1133-49-9		0.25g	$381.0	2023-09-16
Enamine	EN300-1967235-0.5g	1-(chloromethyl)-2,3,4-trimethoxybenzene	1133-49-9		0.5g	$397.0	2023-09-16
Enamine	EN300-1967235-1.0g	1-(chloromethyl)-2,3,4-trimethoxybenzene	1133-49-9		1g	$785.0	2023-05-25
Enamine	EN300-1967235-2.5g	1-(chloromethyl)-2,3,4-trimethoxybenzene	1133-49-9		2.5g	$810.0	2023-09-16